Cas no 160341-87-7 (1-(4-Iodobutyl)-4-chlorobenzene)

• Product Name: 1-(4-Iodobutyl)-4-chlorobenzene
• CAS No: 160341-87-7
• MF: C₁₀H₁₂ClI
• MW: 294.559754371643
• MDL: MFCD29917872
• CID: 5303673
• Update Time: 2025-10-21

1-(4-Iodobutyl)-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodobutyl)-4-chlorobenzene
• Benzene, 1-chloro-4-(4-iodobutyl)-

• MDL： MFCD29917872
• Inchi： 1S/C10H12ClI/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7H,1-3,8H2
• InChI Key： PMQULTRTFUAAFZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(CCCCI)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Iodobutyl)-4-chlorobenzene

Introduction to 1-(4-Iodobutyl)-4-chlorobenzene (CAS No. 160341-87-7)

1-(4-Iodobutyl)-4-chlorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 160341-87-7, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound belongs to the class of arylalkyl halides, characterized by the presence of both iodine and chlorine substituents on a benzene ring, which makes it a versatile building block for various applications in organic chemistry and medicinal science.

The structural motif of 1-(4-Iodobutyl)-4-chlorobenzene consists of a chlorobenzene core substituted with a butyl group at the para position relative to the chlorine atom, and an iodine atom at the ortho position to the chlorine. This specific arrangement imparts unique reactivity, making it valuable in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the demand for specialized arylalkyl halides has surged due to their role in developing novel therapeutic agents. The compound’s dual halogenation provides multiple handles for further functionalization, enabling chemists to design molecules with tailored properties. For instance, researchers have leveraged 1-(4-Iodobutyl)-4-chlorobenzene to synthesize kinase inhibitors, which are critical in targeting cancer and inflammatory diseases.

One of the most compelling applications of 1-(4-Iodobutyl)-4-chlorobenzene is in the field of drug discovery. Its ability to undergo selective transformations allows for the efficient construction of heterocyclic compounds, which are prevalent in bioactive molecules. A notable study published in 2022 demonstrated its utility in generating substituted benzimidazoles, a class of compounds known for their antimicrobial and anticancer properties. The study highlighted how the compound’s reactivity facilitated the introduction of complex substituents while maintaining high yields.

The synthesis of 1-(4-Iodobutyl)-4-chlorobenzene typically involves Friedel-Crafts alkylation followed by halogenation steps. Advanced synthetic methodologies have been developed to optimize its production, ensuring high purity and scalability. These methods often incorporate green chemistry principles, minimizing waste and improving atom economy. For example, catalytic processes using palladium or nickel complexes have been employed to enhance reaction efficiency.

Another area where 1-(4-Iodobutyl)-4-chlorobenzene has shown promise is in materials science. The compound’s aromatic backbone and halogenated side chains make it suitable for designing organic semiconductors and liquid crystals. Researchers have explored its derivatives as precursors for thin-film transistors (TFTs) and photovoltaic materials, contributing to advancements in renewable energy technologies.

The pharmacological potential of 1-(4-Iodobutyl)-4-chlorobenzene extends beyond kinase inhibitors. Emerging research suggests its role in developing antiviral agents, particularly against RNA viruses. The structural features of this compound allow for interactions with viral proteases and polymerases, offering a strategic scaffold for drug design. Preclinical studies are underway to evaluate its efficacy against emerging viral strains, underscoring its importance in global health initiatives.

In conclusion, 1-(4-Iodobutyl)-4-chlorobenzene (CAS No. 160341-87-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features and reactivity make it indispensable for researchers aiming to develop innovative therapeutics and advanced materials. As scientific understanding progresses, the utility of this compound is expected to expand further, reinforcing its significance in modern chemical research.